Cas no 69648-38-0 (Butaprost)

Butaprost structure
Butaprost structure
Product Name:Butaprost
CAS No:69648-38-0
MF:C24H40O5
MW:408.57140827179
CID:510279
PubChem ID:24724423
Update Time:2025-04-19

Butaprost Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneheptanoicacid,3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-buten-1-yl]-5-oxo-,methyl ester, (1R,2R,3R)-
    • (R)-Butaprost
    • Cyclopentaneheptanoicacid,3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-buten-1-yl]-...
    • Cyclopentaneheptanoicacid,3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-buten-1-yl]-5-oxo-,methyl ester, (1R,2R,3R)
    • Bay q 4218
    • Butaprost [USAN:INN:BAN]
    • Butaprostum
    • Butaprostum [Latin]
    • Cyclopentaneheptanoic acid, 3-hydroxy-2-(4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl)-5-oxo-, methyl ester, (1R-(1alpha,2beta(1E,4R*),3alpha))-
    • meth
    • Methyl (13E,16R)-11alpha,16-dihydroxy-9-oxo-17,17-trimethyleneprost-13-en-1-oate
    • Methyl (1R,2R,3R)-3-hydroxy-2-((1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl)-5-oxocyclopentaneheptanoate
    • TR-4979
    • UNII-HP16WVP23Y
    • (1R,2R,3R)-3-Hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl]-5-oxo-cyclopentaneheptanoic acid methyl ester
    • CAS-69648-38-0
    • methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)but-1-en-1-yl]-5-oxocyclopentyl]heptanoate
    • Methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E,4S)-4-hydroxy-4-(1-propylcyclobutyl)but-1-enyl]-5-oxocyclopentyl]heptanoate
    • methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E,4R)-4-hydroxy-4-(1-propylcyclobutyl)but-1-enyl]-5-oxocyclopentyl]heptanoate
    • MFCD00867055
    • Tox21_113480
    • Q27075579
    • Butaprost (free acid)
    • BUTAPROST [USAN]
    • BAY-Q-4218
    • D03187
    • methyl 7-((1R,2R,3R)-3-hydroxy-2-((R,E)-4-hydroxy-4-(1-propylcyclobutyl)but-1-enyl)-5-oxocyclopentyl)heptanoate
    • Butaprost (USAN/INN)
    • SCHEMBL94764
    • 69685-22-9
    • METHYL (13E,16R)-11.ALPHA.,16-DIHYDROXY-9-OXO-17,17-TRIMETHYLENEPROST-13-EN-1-OATE
    • HP16WVP23Y
    • DTXSID8048993
    • GTPL3379
    • CHEMBL271896
    • NCGC00165753-01
    • DTXCID4028919
    • Butaprost
    • CAS_69648-38-0
    • BUTAPROST [INN]
    • AC-31142
    • BAYQ-4218
    • 69648-38-0
    • PDSP2_001674
    • BDBM85602
    • CYCLOPENTANEHEPTANOIC ACID, 3-HYDROXY-2-(4-HYDROXY-4-(1-PROPYLCYCLOBUTYL)-1-BUTENYL)-5-OXO-, METHYL ESTER, (1R-(1.ALPHA.,2.BETA.(1E,4R*),3.ALPHA.))-
    • (R)-Butaprost, >=98% (HPLC)
    • Methyl (1R,2R,3R)-3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl]-5-oxocyclopentaneheptanoate
    • DA-51479
    • CHEBI:230184
    • MDL: MFCD00867055
    • Inchi: 1S/C24H40O5/c1-3-14-24(15-9-16-24)22(27)12-8-11-19-18(20(25)17-21(19)26)10-6-4-5-7-13-23(28)29-2/h8,11,18-19,21-22,26-27H,3-7,9-10,12-17H2,1-2H3/b11-8+/t18-,19-,21-,22-/m1/s1
    • InChI Key: XRISENIKJUKIHD-LHQZMKCDSA-N
    • SMILES: O[C@H](C/C=C/[C@H]1[C@@H](CC([C@@H]1CCCCCCC(=O)OC)=O)O)C1(CCC)CCC1

Computed Properties

  • Exact Mass: 408.2877
  • Monoisotopic Mass: 408.288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 14
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 83.8A^2

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.538
  • Solubility: DMSO: freely soluble
  • PSA: 83.83
  • LogP: 4.34370
  • Vapor Pressure: Not available

Butaprost Pricemore >>

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